Cas no 51543-38-5 (()-2-fluoro-α-methyl[1,1'-biphenyl]-4-acetic acid)

()-2-fluoro-α-methyl[1,1'-biphenyl]-4-acetic acid structure
51543-38-5 structure
()-2-fluoro-α-methyl[1,1'-biphenyl]-4-acetic acid
51543-38-5
C15H13O2F
244.26092
89655
3394

()-2-fluoro-α-methyl[1,1'-biphenyl]-4-acetic acid Properties

Names and Identifiers

    • ()-2-fluoro-&#x3B1
    • (1)-2-Fluoro-alpha-methyl(1,1'-biphenyl)-4-acetic acid
    • (2R)-2-(2-fluorobiphenyl-4-yl)propanoate
    • (2S)-2-(2-fluorobiphenyl-4-yl)propanoate
    • FLURBIPROFEN
    • -methyl[1,1'-biphenyl]-4-acetic acid
    • 5104-49-4
    • alpha-methyl-2-fluoro-4-biphenylylacetic acid
    • SR-01000003043
    • 5GRO578KLP
    • HMS3371I05
    • NSC-685701
    • (+/-)-2-(2-FLUORO-4-BIPHENYLYL)PROPIONIC ACID
    • KBio3_001270
    • HMS3393A05
    • SMR000042823
    • HMS2051A05
    • HMS3649K11
    • Flurbiprofen O
    • (1,1'-Biphenyl)-4-acetic acid, 2-fluoro-alpha-methyl-, (+/-)-
    • 2-(2-fluoro-[1,1'-biphenyl-4-yl])propanoic acid
    • FLURBIPROFEN [ORANGE BOOK]
    • SCHEMBL10029029
    • NSC-755404
    • Spectrum2_001025
    • NSC 757037
    • NCGC00025287-03
    • UNII-5GRO578KLP
    • 2-(2-fluoro-(1,1'-biphenyl-4-yl))propanoic acid
    • CHEMBL563
    • 2-Fluoro-alpha-methyl-4-biphenylacetic acid
    • HMS2091F21
    • NC00563
    • M01AE09
    • FP 70
    • [1,1'-Biphenyl]-4-acetic acid, 2-fluoro-.alpha.-methyl-
    • FT-0771103
    • F0371
    • KBio2_004144
    • SPECTRUM1500308
    • SPBio_002983
    • U-27,182
    • Froben
    • NCGC00018157-11
    • MLS000040873
    • BRD-A86044036-001-05-9
    • (+-)-2-(2-Fluoro-4-biphenylyl)propionic acid
    • NSC685701
    • NCGC00018157-13
    • [1,1'-Biphenyl]-4-acetic acid, 2-fluoro-?-methyl-
    • BDBM50074922
    • BCP09086
    • 2-Fluoro-alpha-methyl-[1,1'-biphenyl]-4-a cetic acid
    • Prestwick0_000917
    • FLURBIPROFEN [USAN]
    • AO-295/42284050
    • (S)-(+)-2-Fluoro-alpha-methyl-4-biphenylaceticacid
    • Flurbiprofen, United States Pharmacopeia (USP) Reference Standard
    • CAS-5104-49-4
    • Flurbiprofen (NSAID)
    • Ansaid
    • FLURBIPROFEN [USP-RS]
    • (.+/-.)-Flurbiprofen
    • BSPBio_002050
    • FLURBIPROFEN [INN]
    • FT-0603668
    • NS00003058
    • Fluriproben
    • Q-201129
    • FT-0660285
    • (.+/-.)-2-Fluoro-.alpha.-methyl-4-biphenylacetic acid
    • HY-10582
    • (2RS)-2-(2-Fluorobiphenyl-4-yl)propanoic acid
    • (1,1'-Biphenyl)-4-acetic acid, 2-fluoro-alpha-methyl-
    • CCG-40243
    • MPC7869
    • (1,1'-Biphenyl)-4-acetic acid, 2-fluoro-alpha-methyl-, (+-)-
    • 2 -(2-fluoro-4-biphenylyl)propionic acid
    • HMS3414N17
    • HB3049
    • 2-(2-Fluorobiphenyl-4-yl)propionic Acid
    • FLURBIPROFEN [USP MONOGRAPH]
    • Opera_ID_777
    • Z2216885233
    • Prestwick2_000917
    • C15H13FO2
    • HMS3268E10
    • BIM-0051387.0001
    • 2-fluoro-alpha-methyl-(1,1''-biphenyl)-4-acetic acid
    • Flurbiprofene [INN-French]
    • Yakuban
    • 2-Fluoro-alpha-methyl-(1,1'-biphenyl)-4-acetic acid
    • HMS1570H16
    • HMS2232I08
    • SR-01000003043-5
    • FLURBIPROFEN [MART.]
    • C07013
    • NC00009
    • (.+/-.)-2-(2-Fluoro-4-biphenylyl)propionic acid
    • NSC-757037
    • MFCD00079303
    • Flurbiprofen [USAN:USP:INN:BAN:JAN]
    • Spectrum3_000435
    • BSPBio_000794
    • HMS3714H16
    • Tox21_110547
    • AB00051999
    • MKS-11
    • FLURBIPROFEN (USP MONOGRAPH)
    • (+-)-2-Fluoro-alpha-methyl-4-biphenylacetic acid
    • DTXCID8017231
    • Zepolas
    • Flurbiprofene (INN-French)
    • KBioGR_001255
    • BPBio1_000874
    • HMS502I06
    • CHEBI:5130
    • MLS006011431
    • 2-FLUORO-[1,1'-BIPHENYL]-4-(ALPHA-METHYL)ACETIC ACID
    • MLS000028441
    • BCP13426
    • SR-01000003043-6
    • SR-01000003043-14
    • SYTBZMRGLBWNTM-UHFFFAOYSA-
    • Stayban
    • Prestwick1_000917
    • 2-Fluoro-?-methyl-[1,1'-biphenyl]-4-acetic acid
    • 2-(3-fluoro-4-phenyl-phenyl)propanoic acid
    • SBI-0051387.P003
    • FT-0668760
    • S01BC04
    • MLS006011931
    • (RS)-2-(2-fluorobiphenyl-4-yl)propionic acid
    • NCGC00018157-03
    • EINECS 257-262-6
    • 51543-38-5
    • 2-(2-fluorobiphenyl-4-yl)propanoic acid
    • KBio2_001576
    • KBio2_006712
    • R02AX01
    • (+/-)-2-Fluoro-alpha-methyl-4-biphenylacetic acid
    • SR-01000003043-2
    • FLURBIPROFEN [WHO-DD]
    • HMS2090I06
    • DB00712
    • Flubiprofen
    • 2(2-Fluoro-4-biphenylyl)propionic acid
    • (+-)Flurbiprofen
    • 2-(2-fluoro-4-biphenylyl)-propionic acid
    • Flurbiprofen - CAS 5104-49-4
    • DTXSID0037231
    • MLS001201729
    • Antiphlamine Pain Relieving
    • DivK1c_000804
    • 2-Fluoro-.alpha.-methyl-4-biphenylacetic acid
    • Flurbiprofen, Antibiotic for Culture Media Use Only
    • dl-Flurbiprofen
    • EINECS 225-827-6
    • [1,1'-Biphenyl]-4-acetic acid, 2-fluoro-a-methyl-, (A+/-)-
    • Flurbiprofeno [INN-Spanish]
    • FLURBIPROFEN [EP MONOGRAPH]
    • 2-Fluoro-.alpha.-methyl(1,1'-biphenyl)-4-acetic acid
    • Flurbiprofen, European Pharmacopoeia (EP) Reference Standard
    • NSC755404
    • 4-Biphenylacetic acid, 2-fluoro-.alpha.-methyl-
    • Ocuflur
    • HMS3655G19
    • 2-(2-Fluoro[1,1'-biphenyl]-4-yl)propanoic acid
    • SCHEMBL2248
    • HMS1920O20
    • BTS 18,322
    • KBioSS_001576
    • Ocufen
    • GTPL4194
    • Flurbiprofen, cyclooxygenase inhibitor
    • U 27182
    • U 27,182
    • AB00051999_18
    • Q419890
    • AC-8106
    • Flurbiprofen (USAN:USP:INN:BAN:JAN)
    • FLURBIPROFEN [MI]
    • Flurbiprofenum (INN-Latin)
    • MLS001401361
    • NCGC00018157-05
    • HMS2097H16
    • Prestwick3_000917
    • EN300-7479231
    • Flurbiprofenum
    • FLURBIPROFEN (USP-RS)
    • FLP
    • (R)-Flurbiprofen;MPC7869
    • (+/-)-2-FLUORO-.ALPHA.-METHYL-4-BIPHENYLACETIC ACID
    • FLURBIPROFEN [JAN]
    • Flurbiprofen,(S)
    • HMS3370N14
    • Flurbiprofen (JP17/USP/INN)
    • KBio1_000804
    • 2-(2-FLUORO-[1,1'-BIPHENYL]-4-YL)PROPANOIC ACID
    • 2-(2-Fluoro-1,1'-biphenyl-4-yl)propanoic acid
    • NCGC00016654-01
    • D00330
    • M02AA19
    • Tox21_302353
    • Flurbiprofen (Ansaid)
    • AKOS016340701
    • Flurbiprofen, Pharmaceutical Secondary Standard; Certified Reference Material
    • 4-Biphenylacetic acid, 2-fluoro-alpha-methyl-
    • Flurbiprofeno (INN-Spanish)
    • Flurbiprofen; (2RS)-2-(2-Fluorobiphenyl-4-yl)propanoic acid
    • Cebutid
    • rac-Flurbiprofen
    • NCGC00018157-08
    • 2-(2-fluoro-[1,1''-biphenyl-4-yl])propanoic acid
    • BTS 18322
    • Pharmakon1600-01500308
    • Flurbiprofene
    • U-27182
    • 2-(3-fluoro-4-phenylphenyl)propanoic acid
    • HMS3678N15
    • (1,1'-BIPHENYL)-4-ACETIC ACID, 2-FLUORO-.ALPHA.-METHYL-, (+/-)-
    • Adfeed
    • MLS000758198
    • Anmetarin
    • HMS3259I12
    • NCGC00255457-01
    • 3-Fluoro-4-phenylhydratropic acid
    • L-790,330
    • 2-(2-fluoro-biphenyl-4-yl)propionic acid
    • 2-(2-Fluoro-4-biphenylyl)propionic acid
    • 2-(2-Fluoro[1,1'-biphenyl]-4-yl)propanoic acid #
    • Spectrum5_000720
    • KS-5035
    • Flugalin
    • NSC757037
    • [1,1'-Biphenyl]-4-acetic acid, 2-fluoro-.alpha.-methyl-, (.+/-.)-
    • CCRIS 3708
    • CCG-100759
    • BTS-18322
    • Ansaid (TN)
    • 2-fluoro--methyl-(1,1'-biphenyl)-4-acetic acid
    • Spectrum_001096
    • AB00051999-17
    • InChI=1/C15H13FO2/c1-10(15(17)18)12-7-8-13(14(16)9-12)11-5-3-2-4-6-11/h2-10H,1H3,(H,17,18)
    • IDI1_000804
    • (r/s)-2-fluoro-alpha-methyl-4-biphenylacetic acid
    • FLURBIPROFEN (EP MONOGRAPH)
    • SPBio_001209
    • NINDS_000804
    • FLURBIPROFEN [VANDF]
    • 2-Fluoro-alpha-methyl(1,1'-biphenyl)-4-acetic acid
    • Spectrum4_000558
    • Flurbiprofeno
    • 2-(2-fluoro-biphenyl-4-yl)-propionic acid
    • NCGC00025287-04
    • FLURBIPROFEN (MART.)
    • Flurbiprofenum [INN-Latin]
    • NCGC00018157-04
    • NCI60_030812
    • AKOS004119934
    • Ocufen (Salt/Mix)
    • Flurofen
    • Antadys
    • +Expand
    • SYTBZMRGLBWNTM-UHFFFAOYSA-N
    • InChI=1S/C15H13FO2/c1-10(15(17)18)12-7-8-13(14(16)9-12)11-5-3-2-4-6-11/h2-10H,1H3,(H,17,18)
    • OC(C(C1C=CC(C2C=CC=CC=2)=C(F)C=1)C)=O

Computed Properties

  • 244.089958
  • 1
  • 3
  • 3
  • 244.089958
  • 18
  • 286
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 37.3

Experimental Properties

  • 3.8
  • 14,4199
  • 376.2°C at 760 mmHg
  • 110-112 °C(lit.)
  • 181.3°C
  • powder
  • Not determined

()-2-fluoro-α-methyl[1,1'-biphenyl]-4-acetic acid Related Literature

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